Cas no 95331-56-9 (4-(oxazolo4,5-bpyridin-2-yl)aniline)

• Product Name: 4-(oxazolo4,5-bpyridin-2-yl)aniline
• CAS No: 95331-56-9
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• MDL: MFCD00607320
• CID: 892475
• Update Time: 2025-05-19

4-(oxazolo4,5-bpyridin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Oxazolo[4,5-b]pyridin-2-yl)aniline
• 4-([1,3]oxazolo[4,5-b]pyridin-2-yl)aniline
• 4-OXAZOLO[4,5-B]PYRIDIN-2-YL-ANILINE
• 4-OXAZOLO[4,5-B]PYRIDIN-2-YL-PHENYLAMINE
• 4-(2-oxazolo[4,5-b]pyridinyl)aniline
• AK147225
• 4-[1,3]Oxazolo[4,5-b]pyridin-2-ylaniline
• 4-[Oxazolo[4,5-b]pyridin-2-yl]aniline
• Cambridge id 5728242
• Oprea1_793423
• Oprea1_122102
• MLS001204279
• IQYADSABMIDDAV-UHFFFAOYSA-N
• HMS2837M19
• STK038009
• BBL01205
• 4-Oxazolo[4,5-b]pyridin-2-ylbenzenamine (ACI)
• Oxazolo[4,5-b]pyridine, benzenamine deriv. (ZCI)
• 2-(p-Aminophenyl)oxazolo[4,5-b]pyridine
• 4-(oxazolo4,5-bpyridin-2-yl)aniline

• MDL： MFCD00607320
• Inchi： 1S/C12H9N3O/c13-9-5-3-8(4-6-9)12-15-11-10(16-12)2-1-7-14-11/h1-7H,13H2
• InChI Key： IQYADSABMIDDAV-UHFFFAOYSA-N
• SMILES： N1C2=C(OC(C3C=CC(N)=CC=3)=N2)C=CC=1

Computed Properties

• Exact Mass: 211.07500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Topological Polar Surface Area: 64.9

Experimental Properties

• Boiling Point: 373.9±22.0°C at 760 mmHg
• PSA: 64.94000
• LogP: 3.05320

4-(oxazolo4,5-bpyridin-2-yl)aniline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(oxazolo4,5-bpyridin-2-yl)aniline

4-(Oxazolo[4,5-b]pyridin-2-yl)aniline (CAS 95331-56-9): A Versatile Heterocyclic Building Block for Pharmaceutical and Material Science Applications

4-(Oxazolo[4,5-b]pyridin-2-yl)aniline (CAS 95331-56-9) is an important heterocyclic compound that has gained significant attention in recent years due to its unique structural features and wide range of applications. This oxazolo-pyridine derivative serves as a valuable pharmaceutical intermediate and has shown promising potential in material science applications. The compound's molecular structure combines an oxazole ring fused with a pyridine core, attached to an aniline moiety, creating a versatile scaffold for various chemical modifications.

The growing interest in heterocyclic compounds like 4-(oxazolo[4,5-b]pyridin-2-yl)aniline stems from their prevalence in drug discovery and organic electronics. Recent studies highlight its importance as a building block for drug development, particularly in the design of kinase inhibitors and other therapeutic agents. The compound's electron-rich aromatic system makes it particularly interesting for researchers working on organic semiconductors and fluorescent materials.

From a synthetic chemistry perspective, CAS 95331-56-9 offers several advantages. Its aniline functionality allows for straightforward derivatization through common reactions like acylation, alkylation, or diazotization. The oxazolo[4,5-b]pyridine core provides a rigid, planar structure that can enhance π-π stacking interactions in molecular assemblies. These properties make it valuable for creating supramolecular architectures with precise control over molecular orientation.

In pharmaceutical research, 4-(oxazolo[4,5-b]pyridin-2-yl)aniline has emerged as a key intermediate for developing targeted therapies. The compound's structural features are particularly relevant to current drug discovery trends focusing on kinase inhibition and protein-protein interaction modulation. Its bicyclic heteroaromatic system can serve as a bioisostere for purine bases, making it valuable in designing nucleoside analogs with potential antiviral or anticancer activity.

The material science applications of CAS 95331-56-9 are equally promising. Researchers are exploring its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its electron-transport properties and thermal stability offer advantages over traditional materials. The compound's ability to form stable thin films makes it suitable for flexible electronics applications, a rapidly growing sector in the electronics industry.

Quality control and characterization of 4-(oxazolo[4,5-b]pyridin-2-yl)aniline typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) is commonly used to determine purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide structural confirmation. The compound's UV-visible absorption spectrum and fluorescence properties are often characterized for material science applications, with typical absorption maxima in the 300-400 nm range.

Recent advancements in synthetic methodology have improved the accessibility of CAS 95331-56-9. Modern catalytic systems and green chemistry approaches have reduced the environmental impact of its production while maintaining high yields. These developments align with the pharmaceutical industry's growing emphasis on sustainable synthesis and atom economy principles.

The commercial availability of 4-(oxazolo[4,5-b]pyridin-2-yl)aniline has expanded in recent years, with several specialty chemical suppliers offering the compound in research quantities. Pricing varies depending on purity and scale, with typical research samples (100 mg to 1 g) available for laboratory use. For larger-scale applications, custom synthesis routes can be developed to meet specific purity requirements.

Storage and handling of CAS 95331-56-9 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light to maintain stability. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling the material in powder form.

Future research directions for 4-(oxazolo[4,5-b]pyridin-2-yl)aniline include exploring its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) design. The compound's unique electronic properties also make it interesting for molecular electronics applications, where precise control over charge transport is crucial. As synthetic methodologies continue to advance, we can expect to see broader applications of this versatile heterocyclic scaffold.

For researchers interested in working with CAS 95331-56-9, several key references provide detailed synthetic procedures and characterization data. Recent patent literature describes its use in various pharmaceutical compositions, while materials science journals report on its optoelectronic properties. The compound's growing importance ensures that new applications and derivatives will continue to emerge in the scientific literature.